N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide
Overview
Description
N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide is a chemical compound with the empirical formula C10H13ClN2O2 and a molecular weight of 228.68 . It is a solid substance .
Molecular Structure Analysis
The SMILES string of N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide isCC(C)(C)C(=O)Nc1ccc(O)nc1Cl . This represents the structure of the molecule in a linear format. The InChI string is 1S/C10H13ClN2O2/c1-10(2,3)9(15)12-6-4-5-7(14)13-8(6)11/h4-5H,1-3H3,(H,12,15)(H,13,14) , which provides a more detailed representation of the molecular structure. Physical And Chemical Properties Analysis
N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide is a solid substance . More detailed physical and chemical properties are not available in the web search results.Scientific Research Applications
Proteomics Research
N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide: is utilized in proteomics research . Proteomics involves the large-scale study of proteins, particularly their structures and functions. This compound may be used as a reagent or a building block in synthesizing peptides or small molecules that interact with proteins, aiding in the identification and understanding of protein functions.
Chemical Synthesis
In the field of chemical synthesis, this compound serves as a versatile intermediate . It can be employed to create a variety of heterocyclic compounds, which are crucial in developing pharmaceuticals, agrochemicals, and organic materials.
Material Science
Material science research can benefit from N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide due to its potential use in developing new materials . Its molecular structure could be integral in creating polymers or coatings with unique properties like enhanced durability or specific interaction with other substances.
Analytical Chemistry
In analytical chemistry, this compound might be used as a standard or reference material for calibrating instruments or validating analytical methods . Its well-defined structure and properties make it suitable for such applications.
Environmental Science
N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide: could be studied for its environmental impact, particularly its behavior in water and soil, and its potential bioaccumulation . Understanding its environmental fate is crucial for assessing the risks associated with its use and disposal.
Molecular Biology
This compound may have applications in molecular biology, possibly as a part of assays or experiments that require specific molecular interactions . It could be used to study the binding affinities between small molecules and biological targets, which is essential in drug discovery and development.
Safety And Hazards
N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide is classified under Acute Tox. 4 Oral hazard classification, indicating it may be harmful if swallowed . It has a GHS07 pictogram and the signal word “Warning” is used for it . It is also classified under WGK 3, indicating it poses a higher hazard to water .
properties
IUPAC Name |
N-(2-chloro-6-oxo-1H-pyridin-3-yl)-2,2-dimethylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O2/c1-10(2,3)9(15)12-6-4-5-7(14)13-8(6)11/h4-5H,1-3H3,(H,12,15)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQNMJXZSXBSFLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(NC(=O)C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001156961 |
Source
|
| Record name | Propanamide, N-(2-chloro-1,6-dihydro-6-oxo-3-pyridinyl)-2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001156961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Chloro-6-hydroxypyridin-3-yl)pivalamide | |
CAS RN |
1142192-18-4 |
Source
|
| Record name | Propanamide, N-(2-chloro-1,6-dihydro-6-oxo-3-pyridinyl)-2,2-dimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1142192-18-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propanamide, N-(2-chloro-1,6-dihydro-6-oxo-3-pyridinyl)-2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001156961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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